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Neurodegenerative diseases, such as Alzheimer's and Parkinson's, are characterized by the
progressive loss of neuronal structure and function. A key pathological driver in these
conditions is oxidative stress, where an imbalance between reactive oxygen species (ROS)
and the body's antioxidant defenses leads to cellular damage.[1] The human neuroblastoma
SH-SY5Y cell line is a cornerstone of in vitro neurological research, prized for its ability to
model neuronal injury and degeneration.[2][3]

3,5-Dicaffeoylquinic acid (3,5-DCQA), a naturally occurring polyphenolic compound found in
various plants, has emerged as a promising neuroprotective agent.[4][5] It exhibits potent
antioxidant and anti-inflammatory activities, positioning it as a compelling candidate for
therapeutic development.[6][7][8][9] This guide serves as a comprehensive resource for
researchers, providing the scientific rationale and detailed protocols to investigate the
neuroprotective mechanisms of 3,5-DCQA using the SH-SY5Y cell model.

Unraveling the Mechanism: How 3,5-DCQA Protects
Neuronal Cells

The neuroprotective efficacy of 3,5-DCQA stems from its multifaceted action on cellular
pathways that govern survival, apoptosis, and stress response. Understanding these
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mechanisms is crucial for designing robust experiments.

o Combating Oxidative Stress: 3,5-DCQA directly scavenges harmful free radicals and can
restore levels of intracellular glutathione (GSH), a critical endogenous antioxidant.[1][4][10]

« Inhibiting Apoptosis: The compound has been shown to prevent programmed cell death by
inhibiting the activation of caspase-3, a key executioner enzyme in the apoptotic cascade.[1]
It also modulates the balance of pro- and anti-apoptotic proteins, favoring cell survival.

» Modulating Key Signaling Pathways: 3,5-DCQA influences intracellular signaling to promote
neuronal resilience. It activates pro-survival pathways like PI3SK/Akt and regulates the
mitogen-activated protein kinase (MAPK) cascades, which are deeply involved in cellular
responses to stress.[11][12][13][14][15] Furthermore, studies suggest it can enhance cellular
energy metabolism by up-regulating phosphoglycerate kinase-1 (PGK1), leading to
increased ATP production.[16][17]

The following diagram illustrates the key signaling pathways influenced by 3,5-DCQAin a
neuroprotective context.
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Caption: Neuroprotective signaling pathways modulated by 3,5-DCQA.
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Core Experimental Protocols: A Step-by-Step Guide

This section provides detailed methodologies for conducting a comprehensive investigation into
the neuroprotective effects of 3,5-DCQA.

Protocol 1: SH-SY5Y Cell Culture and Maintenance

Rationale: Proper cell culture technique is the foundation of reproducible results. SH-SY5Y
cells require careful handling to maintain their neuroblast-like phenotype and prevent
spontaneous differentiation, which can alter their response to stimuli.[18]

Materials:
e SH-SY5Y cells (e.g., ATCC® CRL-2266™)

o Complete Growth Medium: 1:1 mixture of Ham's F-12 and DMEM, 10% Fetal Bovine Serum
(FBS), 1% Penicillin-Streptomycin, 1% Non-Essential Amino Acids (NEAA).

o Phosphate-Buffered Saline (PBS), Ca2*/Mg?*-free
e Trypsin-EDTA (0.25%)
e Cryopreservation Medium: 90% FBS, 10% DMSO
Procedure:
e Thawing Cells:
o Rapidly thaw a cryovial of cells in a 37°C water bath.

o Transfer the cell suspension to a 15 mL conical tube containing 9 mL of pre-warmed
complete growth medium.

o Centrifuge at 200 x g for 5 minutes.[19]

o Aspirate the supernatant and resuspend the cell pellet in fresh medium. Seed into a T-75
flask.

e Passaging Cells:
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o Culture cells at 37°C with 5% CO2. Change the medium every 2-3 days.

o Expert Insight: Passage cells when they reach 70-80% confluency to prevent cell clumping
and maintain a healthy growth rate.[18]

o Aspirate the medium and wash the cell monolayer once with PBS.

o Add 2-3 mL of Trypsin-EDTA and incubate at 37°C for 3-5 minutes, or until cells begin to
detach.

o Neutralize the trypsin by adding 6-8 mL of complete growth medium.
o Gently pipette the cell suspension to create a single-cell suspension.

o Seed new flasks at a subcultivation ratio of 1:4 to 1:10.[20]

e Cryopreservation:
o Prepare a cell suspension as described in the passaging steps.

o Centrifuge and resuspend the cell pellet in cold cryopreservation medium at a
concentration of ~5 x 10° cells/mL.

o Aliquot into cryovials and place in a controlled-rate freezing container at -80°C overnight
before transferring to liquid nitrogen for long-term storage.

Protocol 2: Induction and Treatment for Neuroprotection
Assays

Rationale: To evaluate a neuroprotective agent, a reliable model of neuronal injury is required.
Hydrogen peroxide (H2032) is widely used to induce oxidative stress-mediated cell death.[1][12]
[21] Pre-treatment with 3,5-DCQA allows for the assessment of its ability to prevent this
damage.

Procedure:

o Cell Seeding: Seed SH-SY5Y cells into the appropriate culture plates (e.g., 96-well for
viability assays, 6-well for protein analysis) at a density that will result in ~70% confluency on
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the day of the experiment. Allow cells to adhere for 24 hours.[22]

¢ 3,5-DCQA Pre-treatment:

o Prepare stock solutions of 3,5-DCQA in DMSO and dilute to final working concentrations
in serum-free medium.

o Aspirate the medium from the cells and replace it with medium containing various
concentrations of 3,5-DCQA (e.g., 1, 5, 10, 25 uM). Include a vehicle control (DMSO at the
highest concentration used).

o Incubate for 12-24 hours.[22]

 Induction of Neurotoxicity:
o After the pre-treatment period, remove the 3,5-DCQA-containing medium.
o Add fresh medium containing the neurotoxic agent (e.g., 400 uM H2032).[22]

o Experimental Groups:

Control (untreated cells)

Vehicle Control + Toxin

3,5-DCQA only (at the highest concentration)

3,5-DCQA (various concentrations) + Toxin
o Incubate for the designated time (e.g., 3-6 hours for H202).[22]

e Proceed to downstream analysis (e.g., MTT, Caspase-3 assay, Western blot).

Protocol 3: Assessment of Cell Viability (MTT Assay)

Rationale: The MTT assay is a colorimetric method that measures the activity of mitochondrial
reductase enzymes, providing a quantitative assessment of cell viability and metabolic activity.
[22]
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Procedure:

» Following the treatment protocol in a 96-well plate, carefully aspirate the medium from all
wells.

e Add 100 pL of fresh medium and 10 pL of MTT solution (5 mg/mL in PBS) to each well.
 Incubate the plate at 37°C for 4 hours, protected from light.

o Aspirate the MTT solution. Add 150 pL of DMSO to each well to dissolve the formazan
crystals.

o Shake the plate gently for 10 minutes to ensure complete dissolution.
» Measure the absorbance at 490 nm using a microplate reader.[22]

o Calculate cell viability as a percentage relative to the untreated control group.

Protocol 4: Quantification of Apoptosis

Method A: Caspase-3 Activity Assay

Rationale: Caspase-3 is a primary executioner caspase.[23] Measuring its activity provides
direct evidence of apoptosis induction and its inhibition by a test compound.

Procedure (Colorimetric):
o Culture and treat cells in 6-well plates.

» Lyse the cells using the cold lysis buffer provided in a commercial kit (e.g., from Abcam,
Sigma-Aldrich, or MP Biomedicals).[24][25]

e Incubate the cell lysate on ice for 15-20 minutes.
e Centrifuge at 16,000 x g for 15 minutes at 4°C to pellet cell debris.[25]

o Transfer the supernatant (containing the protein) to a fresh tube and determine the protein
concentration.
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In a 96-well plate, add 50-100 pg of protein per well. Adjust the volume with lysis buffer.

Add the reaction buffer containing the colorimetric substrate DEVD-pNA.[24]

Incubate at 37°C for 1-2 hours, protected from light.

Measure the absorbance at 405 nm. The increase in absorbance is proportional to caspase-
3 activity.

Method B: Western Blot for Bcl-2/Bax Ratio

Rationale: The ratio of the anti-apoptotic protein Bcl-2 to the pro-apoptotic protein Bax is a
critical determinant of cell fate. A higher ratio favors survival, while a lower ratio promotes
apoptosis.[26][27]

Procedure:

Lyse treated cells and quantify protein concentration as described above.

e Denature 20-40 ug of protein per sample by boiling in Laemmli sample buffer.
o Separate proteins by SDS-PAGE and transfer them to a PVDF membrane.

» Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

e Incubate the membrane overnight at 4°C with primary antibodies for Bax (e.g., ~21 kDa) and
Bcl-2 (e.g., ~26 kDa).[26] Use an antibody for a housekeeping protein (e.g., B-actin, ~42
kDa) as a loading control.[26][27]

e Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody
for 1 hour at room temperature.

» Detect the signal using an enhanced chemiluminescence (ECL) substrate.

o Perform densitometric analysis of the bands using imaging software. Calculate the Bax/Bcl-2
ratio for each sample after normalizing to the loading control.[28]
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Protocol 5: Analysis of Pro-Survival Sighaling (Western
Blot)

Rationale: Investigating the phosphorylation state of key proteins like Akt and ERK provides
insight into the upstream signaling mechanisms activated by 3,5-DCQA to promote cell
survival.[11][12][29]

Procedure:
o Perform cell lysis, protein quantification, and Western blotting as described in Protocol 4B.

e Probe separate membranes with primary antibodies for both the phosphorylated and total
forms of the target proteins (e.g., anti-phospho-Akt (Ser473) and anti-total Akt; anti-phospho-
p44/42 MAPK (ERK1/2) and anti-total p44/42 MAPK).

o Expert Insight: It is critical to calculate the ratio of the phosphorylated (active) form to the
total protein for each target. This normalization accounts for any differences in total protein
expression between samples and accurately reflects the activation state of the pathway.

Experimental Workflow and Data Interpretation

A well-structured experiment is key to generating clear, interpretable data. The following
workflow diagram and data summary table provide a framework for your investigation.
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Caption: A typical experimental workflow for assessing 3,5-DCQA.

Expected Outcomes

The following table summarizes the anticipated results from these experiments, providing a
clear hypothesis-driven framework for data interpretation.
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3,5-DCQA
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aseline
Ratio no change) increase) survival PI3K/Akt
pathway.[12][13]
3,5-DCQA can
modulate MAPK
p-ERK / Total ) 1 or | (Context- 1 (Restored or ) )
) Baseline ) signaling to
ERK Ratio dependent) increased)

promote survival.
[12]

Conclusion and Future Directions

The protocols outlined in this guide provide a robust framework for validating the

neuroprotective effects of 3,5-dicaffeoylquinic acid in the SH-SY5Y cell model. By

systematically assessing cell viability, apoptosis, and key signaling pathways, researchers can

generate compelling data on its mechanism of action. The expected outcomes—increased cell

survival, reduced apoptotic markers, and activation of pro-survival signaling—would strongly

support the therapeutic potential of 3,5-DCQA. These in vitro findings can lay the groundwork
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for more complex investigations, including studies in differentiated neuron-like SH-SY5Y cells,
primary neuronal cultures, and ultimately, in vivo models of neurodegenerative disease.

References

e Kwon, S. H., et al. (2005). Neuroprotective effects of 3,5-dicaffeoylquinic acid on hydrogen
peroxide-induced cell death in SH-SY5Y cells. Phytotherapy Research, 19(7), 630-632.
[Link]

e Various Authors. (2022). SH-SY5Y culturing. protocols.io. [Link]
e Cyagen. (2024). SH-SY5Y Cell Culture and Gene Editing Protocols. Cyagen. [Link]

e BioTalentum Ltd. DB-ALM Protocol n° 216: Cell culture protocol for the SH-SY5Y
neuroblastoma cell line. EURL ECVAM. [Link]

e |to, D., et al. (2010). Neuroprotective effects of 3,5-di-o-caffeoylquinic acid in vitro and in
vivo. Neuroscience, 169(3), 1039-1045. [Link]

o Procell. (2024). How to Successfully Culture SH-SY5Y Cells: Key Details to Consider.
Procell. [Link]

e Alaylhoglu, M., et al. (2024). A Novel and Robust Protocol for Differentiation of SH-SY5Y
Neuroblastoma Cells into Neuron Like Cells. Archives of Neuropsychiatry, 61, 255-264. [Link]

o ResearchGate. (2010). Neuroprotective effect of 3,5-di-O-caffeoylquinic acid on SH-SY5Y
cells and senescence-accelerated-prone mice 8 through the up-regulation of
phosphoglycerate kinase-1. ResearchGate. [Link]

e lto, D., et al. (2010). Neuroprotective effect of 3,5-di-O-caffeoylquinic acid on SH-SY5Y cells
and senescence-accelerated-prone mice 8 through the up-regulation of phosphoglycerate
kinase-1. Neuroscience, 169(3), 1039-45. [Link]

e Kim, H., et al. (2021). Ginsenoside Rh1 Exerts Neuroprotective Effects by Activating the
PI3K/Akt Pathway in Amyloid-f3 Induced SH-SY5Y Cells. Molecules, 26(12), 3698. [Link]

e Chen, Y. T, etal. (2022). Novel TRKB agonists activate TRKB and downstream ERK and
AKT signaling to protect AB-GFP SH-SY5Y cells against AP toxicity. Aging, 14(18), 7311-

© 2026 BenchChem. All rights reserved. 12 /17 Tech Support


https://pubmed.ncbi.nlm.nih.gov/15934031/
https://www.protocols.io/view/sh-sy5y-culturing-5qpvob9bpl4o/v1
https://www.cyagen.com/us/en/community/cell-biology-resource/sh-sy5y-cell-culture-and-gene-editing-protocols.html
https://db-alm.jrc.ec.europa.eu/protocols/216
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC7111019/
https://procell.com/community/how-to-successfully-culture-sh-sy5y-cells-key-details-to-consider/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC11162024/
https://www.researchgate.net/publication/44622384_Neuroprotective_effect_of_35-di-O-caffeoylquinic_acid_on_SH-SY5Y_cells_and_senescence-accelerated-prone_mice_8_through_the_up-regulation_of_phosphoglycerate_kinase-1
https://pubmed.ncbi.nlm.nih.gov/20570715/
https://www.mdpi.com/1420-3049/26/12/3698
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15973260?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

7330. [Link]

Jiang, T., et al. (2016). Caffeoylquinic Acid Derivatives Protect SH-SY5Y Neuroblastoma
Cells from Hydrogen Peroxide-Induced Injury Through Modulating Oxidative Status. Cellular
and Molecular Neurobiology, 36(8), 1369-1381. [Link]

Liu, D., et al. (2017). Protective Effect of Fucoidan against MPP+-Induced SH-SY5Y Cells
Apoptosis by Affecting the PI3K/Akt Pathway. Marine Drugs, 15(3), 72. [Link]

Oh, J. H., et al. (2021). Antioxidant activity of 3,5-dicaffeoyl-epi-quinic acid (DEQA) from the
halophyte Atriplex gmelinii. Journal of the Korean Society of Marine Environment & Safety,
27(1), 107-114. [Link]

ResearchGate. (2014). Antioxidant and anti-inflammatory activities of 3,5-dicaffeoylquinic
acid isolated from Ligularia fischeri leaves. ResearchGate. [Link]

Lee, Y. N., et al. (2005). Identification of new dicaffeoylquinic acids from Chrysanthemum
morifolium and their antioxidant activities. Planta Medica, 71(11), 1066-1069. [Link]

MP Biomedicals. Caspase 3 Activity Assay Kit. MP Biomedicals. [Link]

ResearchGate. (2016). Caffeoylquinic Acid Derivatives Protect SH-SY5Y Neuroblastoma
Cells from Hydrogen Peroxide-Induced Injury Through Modulating Oxidative Status.
ResearchGate. [Link]

dos Santos, A. C., et al. (2015). Suppression of MAPK attenuates neuronal cell death
induced by activated glia-conditioned medium in alpha-synuclein overexpressing SH-SY5Y
cells. Journal of Neuroinflammation, 12, 199. [Link]

ResearchGate. (2012). Western blotting for determination of Bax:Bcl-2 ratio and
mitochondrial release of pro-apoptotic molecules into the cytosol in SK-N-BE2 and SH-SY5Y
cells. ResearchGate. [Link]

Seger, R., & Krebs, E. G. (1995). The MAPK signaling cascade. FASEB journal, 9(9), 726-
735. [Link]

ResearchGate. PI3K/Akt signaling pathway for neuroprotection. ResearchGate. [Link]

© 2026 BenchChem. All rights reserved. 13/17 Tech Support


https://www.aging-us.com/article/204285/text
https://pubmed.ncbi.nlm.nih.gov/27255971/
https://www.mdpi.com/1660-3397/15/3/72
https://www.koreascience.or.kr/article/JAKO202107959011151.page
https://www.researchgate.net/publication/264448206_Antioxidant_and_anti-inflammatory_activities_of_35-dicaffeoylquinic_acid_isolated_from_Ligularia_fischeri_leaves
https://pubmed.ncbi.nlm.nih.gov/16206044/
https://www.mpbio.com/us/caspase-3-activity-assay-kit
https://www.researchgate.net/publication/303493774_Caffeoylquinic_Acid_Derivatives_Protect_SH-SY5Y_Neuroblastoma_Cells_from_Hydrogen_Peroxide-Induced_Injury_Through_Modulating_Oxidative_Status
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4620608/
https://www.researchgate.net/figure/Western-blotting-for-determination-of-Bax-Bcl-2-ratio-and-mitochondrial-release-of_fig4_230600171
https://www.mdpi.com/1422-0067/23/10/2783
https://www.researchgate.net/publication/380727192_PI3KAkt_signaling_pathway_for_neuroprotection
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15973260?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Cirillo, G., et al. (2024). PI3K/mTOR Signaling Pathway Dual Inhibition for the Management
of Neuroinflammation: Novel Insights from In Vitro Models. International Journal of Molecular
Sciences, 25(9), 5051. [Link]

Kim, Y., et al. (2022). 3,5-Dicaffeoylquinic acid attenuates microglial activation-mediated
inflammatory pain by enhancing autophagy through the suppression of MCP3/JAK2/STAT3
signaling. Biomedicine & Pharmacotherapy, 154, 113549. [Link]

ResearchGate. (2011). Neuroprotective Effect of Caffeoylquinic Acids from Artemisia
princeps Pampanini against Oxidative Stress-Induced Toxicity in PC-12 Cells.
ResearchGate. [Link]

ResearchGate. (2019). Effect of Lf on MAPK signaling pathway in SH-SY5Y cells.
ResearchGate. [Link]

Lee, K. J., et al. (2020). Nrf2/HO-1-inductive Preventive Effect of 3,5-dicaffeoylquinic Acid,
Antioxidant Compound from Green Coffee Beans. Preventive Nutrition and Food Science,
25(3), 322-329. [Link]

Stojkov, D., et al. (2021). IRE1/INK Is the Leading UPR Pathway in 6-OHDA-Induced
Degeneration of Differentiated SH-SY5Y Cells. International Journal of Molecular Sciences,
22(19), 10738. [Link]

ResearchGate. (2021). Analysis of Bax (a) and Bcl-2 (b) proteins by western blot (n = 5).
ResearchGate. [Link]

Fadaka, A. O., et al. (2017). Role of p38 MAPK Signaling in Neurodegenerative Diseases: A
Mechanistic Perspective. Annals of Neurodegenerative Diseases, 2(1), 1026. [Link]

Jiang, T., et al. (2016). Caffeoylquinic Acid Derivatives Protect SH-SY5Y Neuroblastoma
Cells from Hydrogen Peroxide-Induced Injury Through Modulating Oxidative Status. Cellular
and Molecular Neurobiology, 36(8), 1369-1381. [Link]

ResearchGate. (2012). The Bax:Bcl-2 ratio measured by Western blot analysis.
ResearchGate. [Link]

© 2026 BenchChem. All rights reserved. 14 /17 Tech Support


https://www.ncbi.nlm.nih.gov/pmc/articles/PMC11082594/
https://pubmed.ncbi.nlm.nih.gov/36076613/
https://www.researchgate.net/publication/51694382_Neuroprotective_Effect_of_Caffeoylquinic_Acids_from_Artemisia_princeps_Pampanini_against_Oxidative_Stress-Induced_Toxicity_in_PC-12_Cells
https://www.researchgate.net/figure/Effect-of-Lf-on-MAPK-signaling-pathway-in-SH-SY5Y-cells-A-SH-SY5Y-cells-were_fig5_336423985
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC7538166/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8508933/
https://www.researchgate.net/figure/Analysis-of-Bax-a-and-Bcl-2-b-proteins-by-western-blot-n-5-SH-SY5Y-cells-were_fig3_350257969
https://www.jscimedcentral.com/NeurodegenerativeDiseases/neurodegenerativediseases-2-1026.pdf
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC11482068/
https://www.researchgate.net/figure/The-Bax-Bcl-2-ratio-measured-by-Western-blot-analysis-Five-treatment-24-hr-groups_fig4_230600192
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15973260?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

* ResearchGate. (2013). A: Western blot analysis of Bcl-2 expression in SH-SY5Y cells after...
ResearchGate. [Link]

+ ResearchGate. (2021). Evaluation of apoptosis in SH-SY5Y cells after the treatment with
TAG... ResearchGate. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Neuroprotective effects of 3,5-dicaffeoylquinic acid on hydrogen peroxide-induced cell
death in SH-SY5Y cells - PubMed [pubmed.ncbi.nim.nih.gov]

cyagen.com [cyagen.com]

noropsikiyatriarsivi.com [noropsikiyatriarsivi.com]

researchgate.net [researchgate.net]

2.
3.
e 4. caymanchem.com [caymanchem.com]
5.
6. researchgate.net [researchgate.net]
7.

Identification of new dicaffeoylquinic acids from Chrysanthemum morifolium and their
antioxidant activities - PubMed [pubmed.ncbi.nlm.nih.gov]

¢ 8. pdf.benchchem.com [pdf.benchchem.com]

¢ 9. 3,5-Dicaffeoylquinic acid attenuates microglial activation-mediated inflammatory pain by
enhancing autophagy through the suppression of MCP3/JAK2/STAT3 signaling - PubMed
[pubmed.ncbi.nlm.nih.gov]

¢ 10. Antioxidant activity of 3,5-dicaffeoyl-epi-quinic acid (DEQA) from the halophyte Atriplex
gmelinii -Journal of the Korean Applied Science and Technology | Korea Science
[koreascience.kr]

e 11. mdpi.com [mdpi.com]

e 12. Caffeoylquinic Acid Derivatives Protect SH-SY5Y Neuroblastoma Cells from Hydrogen
Peroxide-Induced Injury Through Modulating Oxidative Status - PubMed
[pubmed.ncbi.nlm.nih.gov]

© 2026 BenchChem. All rights reserved. 15/17 Tech Support


https://www.researchgate.net/figure/A-Western-blot-analysis-of-Bcl-2-expression-in-SH-SY5Y-cells-after-transfection-with_fig1_258852332
https://www.researchgate.net/figure/Evaluation-of-apoptosis-in-SH-SY5Y-cells-after-the-treatment-with-TAG-and-DAG_fig4_351545674
https://www.benchchem.com/product/b15973260?utm_src=pdf-custom-synthesis#bc-rfq
https://pubmed.ncbi.nlm.nih.gov/15934031/
https://pubmed.ncbi.nlm.nih.gov/15934031/
https://www.cyagen.com/cyagen-lab-notes/sh-sy5y-culture-and-editing-protocols
https://www.noropsikiyatriarsivi.com/sayilar/2024/61_3/en/npa_61-3_255-264.pdf
https://www.caymanchem.com/product/24964/3-5-dicaffeoylquinic-acid
https://www.researchgate.net/publication/51091794_Neuroprotective_Effect_of_Caffeoylquinic_Acids_from_Artemisia_princeps_Pampanini_against_Oxidative_Stress-Induced_Toxicity_in_PC-12_Cells
https://www.researchgate.net/publication/270596493_Antioxidant_and_anti-inflammatory_activities_of_35-dicaffeoylquinic_acid_isolated_from_Ligularia_fischeri_leaves
https://pubmed.ncbi.nlm.nih.gov/16206044/
https://pubmed.ncbi.nlm.nih.gov/16206044/
https://pdf.benchchem.com/190/A_Comparative_Analysis_of_the_Antioxidant_Activity_of_Dicaffeoylquinic_Acid_Isomers.pdf
https://pubmed.ncbi.nlm.nih.gov/36076613/
https://pubmed.ncbi.nlm.nih.gov/36076613/
https://pubmed.ncbi.nlm.nih.gov/36076613/
https://koreascience.kr/article/JAKO202420443292064.page
https://koreascience.kr/article/JAKO202420443292064.page
https://koreascience.kr/article/JAKO202420443292064.page
https://www.mdpi.com/2076-3417/11/12/5654
https://pubmed.ncbi.nlm.nih.gov/27255971/
https://pubmed.ncbi.nlm.nih.gov/27255971/
https://pubmed.ncbi.nlm.nih.gov/27255971/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15973260?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

e 13. mdpi.com [mdpi.com]
e 14. researchgate.net [researchgate.net]
e 15. researchgate.net [researchgate.net]

e 16. Neuroprotective effects of 3,5-di-o-caffeoylquinic acid in vitro and in vivo - PMC
[pmc.ncbi.nlm.nih.gov]

e 17. Neuroprotective effect of 3,5-di-O-caffeoylquinic acid on SH-SY5Y cells and senescence-
accelerated-prone mice 8 through the up-regulation of phosphoglycerate kinase-1 - PubMed
[pubmed.ncbi.nim.nih.gov]

e 18. How to Successfully Culture SH-SY5Y Cells: Key Details to Consider
[procellsystem.com]

e 19. SH-SY5Y culturing [protocols.io]
e 20. moodle2.units.it [moodle2.units.it]
e 21. researchgate.net [researchgate.net]

e 22. Caffeoylquinic Acid Derivatives Protect SH-SY5Y Neuroblastoma Cells from Hydrogen
Peroxide-Induced Injury Through Modulating Oxidative Status - PMC [pmc.ncbi.nim.nih.gov]

o 23. Caspase-3 Activity Assay Kit | Cell Signaling Technology [cellsignal.com]
e 24. mpbio.com [mpbio.com]

e 25. sigmaaldrich.com [sigmaaldrich.com]

e 26. researchgate.net [researchgate.net]

e 27.researchgate.net [researchgate.net]

e 28. researchgate.net [researchgate.net]

e 29. Novel TRKB agonists activate TRKB and downstream ERK and AKT signaling to protect
AB-GFP SH-SY5Y cells against AP toxicity | Aging [aging-us.com]

¢ To cite this document: BenchChem. [Introduction: A Natural Compound's Potential in the
Fight Against Neurodegeneration]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15973260/docs#introduction-a-natural-compound-s-
potential-in-the-fight-against-neurodegeneration]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2026 BenchChem. All rights reserved. 16 /17 Tech Support


https://www.mdpi.com/1660-3397/18/6/333
https://www.researchgate.net/figure/PI3K-Akt-signaling-pathway-for-neuroprotection_fig1_364584800
https://www.researchgate.net/figure/Effect-of-Lf-on-MAPK-signaling-pathway-in-SH-SY5Y-cells-A-SH-SY5Y-cells-were-untreated_fig7_329839174
https://pmc.ncbi.nlm.nih.gov/articles/PMC3285002/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3285002/
https://pubmed.ncbi.nlm.nih.gov/20570715/
https://pubmed.ncbi.nlm.nih.gov/20570715/
https://pubmed.ncbi.nlm.nih.gov/20570715/
https://www.procellsystem.com/resources/cell-culture-academy/how-to-successfully-culture-sh-sy5y-cells-key-details-to-consider-1559
https://www.procellsystem.com/resources/cell-culture-academy/how-to-successfully-culture-sh-sy5y-cells-key-details-to-consider-1559
https://www.protocols.io/view/sh-sy5y-culturing-bp2l617jzvqe/v1
https://moodle2.units.it/pluginfile.php/787196/mod_resource/content/0/216_P_SH-SY5Y_cell_line%20culture.pdf
https://www.researchgate.net/publication/303779640_Caffeoylquinic_Acid_Derivatives_Protect_SH-SY5Y_Neuroblastoma_Cells_from_Hydrogen_Peroxide-Induced_Injury_Through_Modulating_Oxidative_Status/download
https://pmc.ncbi.nlm.nih.gov/articles/PMC11482068/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11482068/
https://www.cellsignal.com/products/cellular-assay-kits/caspase-3-activity-assay-kit/5723
https://www.mpbio.com/media/document/file/manual/dest/c/a/s/p/a/Caspase_3_Activity_Assay_Kit_UM_WEB.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/401/782/casp3cpis-mk.pdf
https://www.researchgate.net/figure/Western-blotting-for-determination-of-BaxBcl-2-ratio-and-mitochondrial-release-of_fig4_26275169
https://www.researchgate.net/figure/Analysis-of-Bax-a-and-Bcl-2-b-proteins-by-western-blot-n5-SH-SY5Y-cells-were_fig6_392492898
https://www.researchgate.net/figure/The-BaxBcl-2-ratio-measured-by-Western-blot-analysis-Five-treatment-24-hr-groups_fig2_6805393
https://www.aging-us.com/article/204306/text
https://www.aging-us.com/article/204306/text
https://www.benchchem.com/product/b15973260/docs#introduction-a-natural-compound-s-potential-in-the-fight-against-neurodegeneration
https://www.benchchem.com/product/b15973260/docs#introduction-a-natural-compound-s-potential-in-the-fight-against-neurodegeneration
https://www.benchchem.com/product/b15973260/docs#introduction-a-natural-compound-s-potential-in-the-fight-against-neurodegeneration
https://www.benchchem.com/product/b15973260/docs#introduction-a-natural-compound-s-potential-in-the-fight-against-neurodegeneration
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15973260?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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